5-Amino-2-(butylamino)benzoic acid

• CAS RN: 117821-63-3
• Molecular Formula: C11H16N2O2
• Molecular Weight: 208.26 g/mol
• IUPAC Name: 5-amino-2-(butylamino)benzoic acid
• InChI: InChI=1S/C11H16N2O2/c1-2-3-6-13-10-5-4-8(12)7-9(10)11(14)15/h4-5,7,13H,2-3,6,12H2,1H3,(H,14,15)
• InChI Key: UFTJLYIVQPGJSP-UHFFFAOYSA-N
• SMILES: CCCCNC1=C(C=C(C=C1)N)C(=O)O
• synonyms: Benzoic acid, 5-amino-2-(butylamino)- (9CI)

Description

5-Amino-2-(butylamino)benzoic acid, also known as BAB, is a compound that has gained attention in the scientific community due to its potential applications in various fields. BAB is a derivative of 5-Amino salicylic acid and has been synthesized using different methods.

Mechanism of Action

The mechanism of action of 5-Amino-2-(butylamino)benzoic acid is not fully understood. However, it has been suggested that 5-Amino-2-(butylamino)benzoic acid exerts its biological activity by inhibiting the activity of enzymes involved in inflammation and tumor growth. 5-Amino-2-(butylamino)benzoic acid has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. It has also been shown to inhibit the activity of matrix metalloproteinases (MMPs), enzymes involved in tumor growth and metastasis.
Biochemical and Physiological Effects:
5-Amino-2-(butylamino)benzoic acid has been shown to possess various biochemical and physiological effects. It has been shown to possess antioxidant activity, which is attributed to its ability to scavenge free radicals. 5-Amino-2-(butylamino)benzoic acid has also been shown to possess anti-inflammatory activity, which is attributed to its ability to inhibit the activity of COX-2. Additionally, 5-Amino-2-(butylamino)benzoic acid has been shown to possess antitumor activity, which is attributed to its ability to inhibit the activity of MMPs.

Advantages and Limitations for Lab Experiments

5-Amino-2-(butylamino)benzoic acid has several advantages for lab experiments. It is readily available and can be synthesized using simple methods. 5-Amino-2-(butylamino)benzoic acid is also stable under various conditions, making it suitable for use in different experiments. However, 5-Amino-2-(butylamino)benzoic acid has some limitations, including its low solubility in water, which can limit its use in some experiments.

Future Directions

5-Amino-2-(butylamino)benzoic acid has several potential future directions for research. One area of research could focus on the development of 5-Amino-2-(butylamino)benzoic acid-based drugs for the treatment of various diseases, including cancer and inflammation. Another area of research could focus on the synthesis of 5-Amino-2-(butylamino)benzoic acid derivatives with improved properties, such as increased solubility and potency. Additionally, 5-Amino-2-(butylamino)benzoic acid could be used as a ligand in the synthesis of metal complexes with improved biological activity.

Synthesis Methods

5-Amino-2-(butylamino)benzoic acid can be synthesized using different methods, including the reaction of 5-Amino salicylic acid with butylamine in the presence of a catalyst. The reaction proceeds under mild conditions and yields a high percentage of 5-Amino-2-(butylamino)benzoic acid. Another method involves the reaction of 5-Amino salicylic acid with butyl isocyanate. This reaction also yields a high percentage of 5-Amino-2-(butylamino)benzoic acid and is carried out under mild conditions.

Scientific Research Applications

5-Amino-2-(butylamino)benzoic acid has been extensively studied for its potential applications in various fields. It has been shown to possess antioxidant, anti-inflammatory, and antitumor properties. 5-Amino-2-(butylamino)benzoic acid has been used as a building block for the synthesis of various drugs, including anti-inflammatory and anticancer drugs. It has also been used as a ligand in the synthesis of metal complexes that exhibit biological activity.